Cas no 57302-22-4 (1,2-Propanediol,3,3'-(phenylimino)bis-)

• Product Name: 1,2-Propanediol,3,3'-(phenylimino)bis-
• CAS No: 57302-22-4
• MF: C₁₂H₁₉NO₄
• MW: 241.28356385231
• CID: 370940
• PubChem ID: 93625
• Update Time: 2025-04-19

1,2-Propanediol,3,3'-(phenylimino)bis- Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanediol,3,3'-(phenylimino)bis-
• 3,3'-(phenylimino)bispropane-1,2-diol
• 3-[N-(2,3-dihydroxypropyl)anilino]propane-1,2-diol
• 3,3'-(phenylimino)dipropane-1,2-diol
• SCHEMBL8959067
• DTXSID70972821
• 57302-22-4
• EINECS 260-668-6
• NS00052702
• 3,3'-(Phenylazanediyl)di(propane-1,2-diol)

• Inchi： 1S/C12H19NO4/c14-8-11(16)6-13(7-12(17)9-15)10-4-2-1-3-5-10/h1-5,11-12,14-17H,6-9H2
• InChI Key： ZLWISTXMEPFPSK-UHFFFAOYSA-N
• SMILES： OC(CO)CN(C1C=CC=CC=1)CC(CO)O

Computed Properties

• Exact Mass: 241.13147
• Monoisotopic Mass: 241.131408
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.2
• XLogP3: -0.6

Experimental Properties

• Density: 1.309
• Boiling Point: 488.7°Cat760mmHg
• Flash Point: 290.9°C
• Refractive Index: 1.625
• PSA: 84.16